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Compound of Interest

Compound Name: Trimethylsilyl triflate

Cat. No.: B143126 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Trimethylsilyl triflate (TMS-OTf), also known as trimethylsilyl trifluoromethanesulfonate, is a

highly versatile and reactive organosilicon compound indispensable in modern organic

synthesis.[1][2] Its potent silylating ability and strong Lewis acidic character make it a crucial

reagent in academic and industrial laboratories, particularly in the development of

pharmaceuticals and fine chemicals.[2][3] This guide provides a comprehensive overview of its

core properties, detailed experimental methodologies, and key applications.

Core Properties of Trimethylsilyl Triflate
TMS-OTf is a colorless to pale yellow, moisture-sensitive liquid.[1][4] Its unique structure,

consisting of a trimethylsilyl group (TMS) linked to a highly stable and non-coordinating triflate

anion, is the source of its remarkable reactivity.[1] The triflate group's electron-withdrawing

nature makes the silicon atom exceptionally electrophilic, rendering TMS-OTf a much more

powerful silylating agent than its chloride counterpart, trimethylsilyl chloride (TMSCl).[4][5]

Table 1: Physical and Chemical Properties of Trimethylsilyl Triflate
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Property Value References

Chemical Formula C₄H₉F₃O₃SSi [1]

Molecular Weight 222.26 g/mol [6][7][8][9]

Appearance
Clear, colorless to slight

yellow/light brown fuming liquid
[1][7][8][10]

Boiling Point 140 °C (284 °F) [9][11]

75-77 °C (167-171 °F) at 13

mmHg
[1]

45–47 °C (113-117 °F) at 17

mmHg
[10]

Density 1.225 - 1.29 g/mL at 25 °C [1][7][9]

Refractive Index n20/D 1.36 [8][12]

Solubility

Soluble in many organic

solvents (e.g.,

dichloromethane, chloroform,

ether, toluene,

tetrahydrofuran); Insoluble in

water

[1][13]

Stability

Stable at room temperature in

closed containers under

normal storage and handling

conditions. Highly reactive

towards moisture.

[1][7][11]

Reactivity and Applications in Organic Synthesis
The high reactivity of TMS-OTf makes it a cornerstone reagent for a multitude of chemical

transformations.[1] Its primary roles are as a potent silylating agent and a strong Lewis acid

catalyst.[2][5]

Key Applications Include:
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Protection of Functional Groups: TMS-OTf is widely used to protect sensitive functional

groups, particularly alcohols and amines, as their corresponding trimethylsilyl ethers or N-

silylated derivatives. This protection strategy is vital in multi-step syntheses.[8][13]

Formation of Silyl Enol Ethers: It efficiently converts ketones and aldehydes into silyl enol

ethers, which are crucial intermediates in various carbon-carbon bond-forming reactions,

such as aldol condensations.[4][14][15]

Glycosylation Reactions: In carbohydrate chemistry, TMS-OTf is a key promoter for

glycosylation reactions, facilitating the formation of glycosidic bonds in the synthesis of

complex oligosaccharides and glycoconjugates, which are often components of drug

candidates.[4][15]

Lewis Acid Catalysis: As a potent Lewis acid, it catalyzes a wide array of reactions including

Friedel-Crafts acylations and alkylations, esterifications, and cyclization reactions.[5][13]

Activation of Carbonyl Compounds: TMS-OTf can activate carbonyl groups, ethers, and

halides, generating electrophilic intermediates under mild conditions.[2]

The reactivity of TMS-OTf is significantly higher than that of TMSCl. Studies have shown that it

can react up to 6.7 × 10⁸ times faster in certain applications, often obviating the need for a

catalyst.[16]

Experimental Protocols
Due to its high reactivity and moisture sensitivity, TMS-OTf requires careful handling in an inert

atmosphere.[1]

Detailed Methodology: Silylation of a Primary Alcohol

This protocol describes a general procedure for the protection of a primary alcohol using TMS-

OTf.

Materials:

Primary alcohol (1.0 eq)

Trimethylsilyl triflate (TMS-OTf, 1.1 eq)
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Anhydrous dichloromethane (CH₂Cl₂)

Triethylamine (Et₃N, 1.2 eq) or 2,6-lutidine

Inert gas (Argon or Nitrogen)

Standard glassware (round-bottom flask, dropping funnel, magnetic stirrer)

Procedure:

A flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a

dropping funnel is placed under an inert atmosphere of argon or nitrogen.

The primary alcohol (1.0 eq) is dissolved in anhydrous dichloromethane.

Triethylamine (1.2 eq) is added to the solution at room temperature. The use of a hindered

base like 2,6-lutidine can be advantageous in preventing side reactions.

The reaction mixture is cooled to 0 °C in an ice bath.

TMS-OTf (1.1 eq) is added dropwise to the stirred solution via the dropping funnel over a

period of 10-15 minutes.

After the addition is complete, the reaction is allowed to warm to room temperature and

stirred for 1-2 hours. Reaction progress can be monitored by thin-layer chromatography

(TLC).

Upon completion, the reaction is quenched by the addition of a saturated aqueous solution of

sodium bicarbonate (NaHCO₃).

The organic layer is separated, and the aqueous layer is extracted with dichloromethane.

The combined organic layers are washed with brine, dried over anhydrous sodium sulfate

(Na₂SO₄), filtered, and concentrated under reduced pressure.

The crude product can be purified by column chromatography on silica gel to yield the pure

silyl ether.
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Safety Precautions: TMS-OTf is a corrosive and flammable liquid that reacts violently with

water.[3][17][18] It causes severe skin burns and eye damage.[11][17] All manipulations should

be carried out in a well-ventilated fume hood, and appropriate personal protective equipment

(gloves, safety goggles, lab coat) must be worn.[18] In case of fire, use carbon dioxide, dry

chemical, or alcohol-resistant foam for extinction.[19]

Visualizing Chemical Processes with Trimethylsilyl
Triflate
Diagram 1: General Mechanism of Alcohol Silylation

R-OH (Alcohol)

[R-O-Si(CH3)3-H]+ OTf-

+ TMS-OTf

Base (e.g., Et3N)

Deprotonation

TMS-OTf

R-O-TMS (Silyl Ether)

[Base-H]+ OTf-

Click to download full resolution via product page

Caption: Mechanism of alcohol protection using TMS-OTf and a base.

Diagram 2: Experimental Workflow for a TMS-OTf Mediated Reaction
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Start: Inert Atmosphere Setup

Dissolve Substrate & Base in Anhydrous Solvent

Cool to 0 °C

Add TMS-OTf Dropwise

React at Room Temperature (Monitor by TLC)

Quench with Saturated NaHCO3

Workup: Extraction and Washing

Dry, Filter, and Concentrate

Purification (e.g., Column Chromatography)

End: Pure Product

Click to download full resolution via product page

Caption: General workflow for a reaction involving TMS-OTf.
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In conclusion, trimethylsilyl triflate is a powerful and versatile reagent with broad applications

in organic synthesis, particularly in the context of drug discovery and development. A thorough

understanding of its properties, reactivity, and handling procedures is essential for its safe and

effective use in the laboratory.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Page loading... [guidechem.com]

2. Applications of TMSOTf in Pharmaceutical and Fine Chemical Synthesis | Aure Chemical
[aurechem.com]

3. Toxicity and Environmental Impact of Trimethylsilyl Triflate – What You Should Know | Aure
Chemical [aurechem.com]

4. Trimethylsilyl trifluoromethanesulfonate - Wikipedia [en.wikipedia.org]

5. Trimethylsilyl triflate | 27607-77-8 | Benchchem [benchchem.com]

6. Trimethylsilyl triflate | C4H9F3O3SSi | CID 65367 - PubChem [pubchem.ncbi.nlm.nih.gov]

7. Trimethylsilyl triflate(27607-77-8)MSDS Melting Point Boiling Density Storage Transport
[m.chemicalbook.com]

8. chemimpex.com [chemimpex.com]

9. far-chemical.com [far-chemical.com]

10. Trimethylsilyl trifluoromethanesulfonate | 27607-77-8 [chemicalbook.com]

11. lifechempharma.com [lifechempharma.com]

12. Trimethylsilyl trifluoromethanesulfonate 99 27607-77-8 [sigmaaldrich.com]

13. nbinno.com [nbinno.com]

14. Trimethylsilyl trifluoromethanesulfonate - Enamine [enamine.net]

15. Trimethylsilyl trifluoromethanesulfonate: applications in organic synthesis_Chemicalbook
[chemicalbook.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b143126?utm_src=pdf-body
https://www.benchchem.com/product/b143126?utm_src=pdf-custom-synthesis
https://www.guidechem.com/question/what-makes-trimethylsilyl-trif-id164432.html
https://www.aurechem.com/applications-of-tmsotf-in-pharmaceutical-and-fine-chemical-synthesis-n.html
https://www.aurechem.com/applications-of-tmsotf-in-pharmaceutical-and-fine-chemical-synthesis-n.html
https://www.aurechem.com/toxicity-and-environmental-impact-of-trimethylsilyl-triflate-n.html
https://www.aurechem.com/toxicity-and-environmental-impact-of-trimethylsilyl-triflate-n.html
https://en.wikipedia.org/wiki/Trimethylsilyl_trifluoromethanesulfonate
https://www.benchchem.com/product/B143126
https://pubchem.ncbi.nlm.nih.gov/compound/Trimethylsilyl-triflate
https://m.chemicalbook.com/ProductMSDSDetailCB2358138_EN.htm
https://m.chemicalbook.com/ProductMSDSDetailCB2358138_EN.htm
https://www.chemimpex.com/products/24444
https://far-chemical.com/product/trimethylsilyl-triflate/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2358138.htm
https://www.lifechempharma.com/product/trimethylsilyl-trifluoromethanesulfonate/
https://www.sigmaaldrich.com/SG/en/product/aldrich/225649
https://www.nbinno.com/?news/QNS-trimethylsilyl-triflate-a-versatile-reagent-for-organic-synthesis
https://enamine.net/building-blocks/reagents-for-synthesis/trimethylsilyl-trifluoromethanesulfonate
https://www.chemicalbook.com/article/trimethylsilyl-trifluoromethanesulfonate-applications-in-organic-synthesis.htm
https://www.chemicalbook.com/article/trimethylsilyl-trifluoromethanesulfonate-applications-in-organic-synthesis.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143126?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


16. Trimethylsilyl Triflate vs Trimethylsilyl Chloride: Which Silylating Agent Performs Better? |
Aure Chemical [aurechem.com]

17. datasheets.scbt.com [datasheets.scbt.com]

18. fishersci.com [fishersci.com]

19. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-depth Technical Guide to Trimethylsilyl Triflate:
Properties, Applications, and Experimental Protocols]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b143126#trimethylsilyl-triflate-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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